Cas no 866144-69-6 (2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl furan-2-carboxylate)

• Product Name: 2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl furan-2-carboxylate
• CAS No: 866144-69-6
• MF: C₁₃H₁₂N₄O₄
• MW: 288.25878238678
• CID: 5710003
• PubChem ID: 4358503
• Update Time: 2025-10-05

2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS005104347
• 2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl furan-2-carboxylate
• 866144-69-6
• 2-(5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethyl 2-furoate
• 9T-0228
• 2-(5-methyl-7-oxo-1H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethyl furan-2-carboxylate
• 2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethylfuran-2-carboxylate

• Inchi： 1S/C13H12N4O4/c1-8-9(11(18)17-13(16-8)14-7-15-17)4-6-21-12(19)10-3-2-5-20-10/h2-3,5,7H,4,6H2,1H3,(H,14,15,16)
• InChI Key： AZHOLXTYPMXROX-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CO1)=O)CCC1C(N2C(N=CN2)=NC=1C)=O

Computed Properties

• Exact Mass: 288.08585488g/mol
• Monoisotopic Mass: 288.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.5Ų

Additional information on 2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl furan-2-carboxylate

Comprehensive Analysis of 2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl furan-2-carboxylate (CAS No. 866144-69-6)

The compound 2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl furan-2-carboxylate (CAS No. 866144-69-6) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex heterocyclic framework, combining a [1,2,4]triazolo[1,5-a]pyrimidine core with a furan-2-carboxylate moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl furan-2-carboxylate has surged, driven by advancements in drug discovery and the need for innovative therapeutic agents. The compound's triazolopyrimidine backbone is known for its pharmacological versatility, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased searches for "triazolopyrimidine derivatives" and "furan-carboxylate applications" in academic and industrial databases.

One of the key advantages of CAS No. 866144-69-6 is its synthetic adaptability. The presence of both 5-methyl-7-oxo and furan-2-carboxylate groups allows for further functionalization, enabling researchers to tailor its properties for specific applications. This flexibility aligns with the growing trend of "structure-activity relationship (SAR) studies" and "molecular docking" in modern drug design. As such, the compound is frequently referenced in discussions about "small molecule inhibitors" and "targeted therapy."

The 2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl furan-2-carboxylate also exhibits notable stability under physiological conditions, making it a viable candidate for in vivo studies. Its furan ring contributes to its lipophilicity, which is a critical factor in bioavailability and membrane permeability—topics frequently searched by pharmaceutical scientists. Additionally, the compound's triazolopyrimidine core has been linked to enzyme inhibition, particularly in pathways relevant to metabolic disorders and immune regulation.

From an industrial perspective, the scalability of synthesizing CAS No. 866144-69-6 is a topic of interest. Optimizing its production process while maintaining high purity is essential for commercial viability. Queries such as "large-scale synthesis of triazolopyrimidines" and "green chemistry approaches" reflect the broader industry focus on sustainable and cost-effective manufacturing. The compound's potential as a building block for more complex molecules further underscores its value in synthetic chemistry.

In conclusion, 2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl furan-2-carboxylate represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to material science, make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about "innovative heterocycles" and "next-generation therapeutics."